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Compound of Interest

Compound Name: Oxopraseodymium(1+)

Cat. No.: B15464022

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying
the reactivity of the praseodymium oxide cation (PrO*) using guided ion beam tandem mass
spectrometry (GIBMS). This technique is a powerful tool for determining fundamental
thermochemical data, such as bond dissociation energies and reaction cross-sections, which
are crucial for understanding the chemical behavior of lanthanide oxides. The data presented
here is pivotal for fields ranging from materials science to atmospheric and combustion
chemistry, and can inform the development of novel catalytic processes.

Quantitative Data Summary

Guided ion beam tandem mass spectrometry has been employed to elucidate the
thermochemistry of PrO+ and related species. The kinetic energy-dependent cross-sections of
reactions involving PrO+ are analyzed to determine O K bond dissociation energies (BDES).

Table 1: Experimentally Determined O K Bond Dissociation Energies (BDES) for
Praseodymium-containing Cations.
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Species Bond Dissociation Energy (eV)
Pro+ 7.62 + 0.09[1][2]
PrC+ 2.97 + 0.10[1][2]
Prco+ 0.31 + 0.07[1][2]
OPr+-0 2.47 + 0.11[1][2]

Data sourced from reactions of Pr* with Oz, COz, and CO, and reactions of PrO* with CO, Oz,
and Xe. The BDE for PrO+* is the weighted average of five independent measurements[1][2].

Experimental Protocols

The following protocols describe the key steps for performing guided ion beam tandem mass
spectrometry experiments to study the reactivity of PrO*.

lon Generation and Thermalization

Praseodymium ions (Pr+) are typically generated in a DC/glow discharge-flow tube source. A
praseodymium cathode is sputtered by argon ions, and the resulting Pr+ ions are carried
downstream by a buffer gas mixture (e.g., ~90% He, 10% Ar) at a pressure of approximately
0.4 Torr[3]. In the flow tube, the ions undergo numerous collisions (~10°) with the buffer gas,
leading to their thermalization to near room temperature[3]. PrO* ions can be generated in situ
through the exothermic and barrierless reaction of Pr* with an oxidant gas like Oz or COz2
introduced into the flow tube[1][2].

Mass Selection and lon Injection

After generation and thermalization, the ions are extracted from the flow tube and passed
through a magnetic momentum analyzer for mass selection of the primary ion of interest (e.g.,
141prO*). The mass-selected ions are then decelerated to a well-defined kinetic energy before
being injected into a radio-frequency (RF) octopole ion guide[4].

Collision-Induced Dissociation (CID) and Reaction

The octopole ion guide passes through a gas cell containing the neutral reactant gas (e.g., CO,
Oz, Xe, Hz, D2) at low pressures (typically 0.1 - 0.4 mTorr) to ensure single-collision
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conditions[4]. The kinetic energy of the ions is varied to study the energy dependence of the
reactions. The product and unreacted parent ions are then guided to the end of the octopole.

Product Mass Analysis and Detection

Upon exiting the reaction cell, the ions are focused into a quadrupole mass spectrometer for
mass analysis of the product ions. The ions are then detected by a detector, and the ion
intensities are recorded as a function of the collision energy in the center-of-mass frame.

Data Analysis

The raw ion intensities are converted to absolute reaction cross-sections. The kinetic energy
dependence of these cross-sections for endothermic reactions is then modeled to determine
the reaction threshold, which can be used to calculate the bond dissociation energy of the
product ions[5][6].

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for a guided ion beam tandem mass
spectrometry experiment.
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Caption: Experimental workflow for guided ion beam tandem mass spectrometry.
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PrO* Reaction Pathways

The following diagram illustrates the key reactions of PrO* studied using GIBMS.
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Caption: Key reaction pathways of PrO* with various neutral reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Studies of PrO* Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15464022#guided-ion-beam-studies-of-pro-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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